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Compound of Interest

Compound Name: 2-Methoxyethoxymethyl! chloride

Cat. No.: B142252

For Immediate Implementation: This guide provides essential safety protocols and logistical
plans for the handling and disposal of 2-Methoxyethoxymethyl chloride (MEM chloride), a
crucial reagent in drug development and scientific research. Adherence to these procedures is
paramount for ensuring personnel safety and regulatory compliance.

2-Methoxyethoxymethyl chloride is a flammable liquid and vapor that is harmful if swallowed
or inhaled, causes severe skin and eye irritation, and is a suspected carcinogen.[1][2][3][4]
Strict adherence to the following personal protective equipment (PPE) and handling protocols
is mandatory.

Essential Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure to 2-
Methoxyethoxymethyl chloride. The following table summarizes the required equipment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b142252?utm_src=pdf-interest
https://www.benchchem.com/product/b142252?utm_src=pdf-body
https://www.benchchem.com/product/b142252?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0105014&productDescription=2-METHOXYETHOXYMETHL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_2_2_Methoxyethoxy_ethyl_Chloride_A_Step_by_Step_Guide.pdf
https://aksci.com/sds/J70017_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01050~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2017:49:47~~2-Methoxyethoxymethyl%20chloride~~
https://www.benchchem.com/product/b142252?utm_src=pdf-body
https://www.benchchem.com/product/b142252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye Protection

Safety Goggles & Face Shield

Tight-sealing safety goggles
are required.[1] A face shield
should also be worn to protect

against splashes.[2][5]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[2][5] Always
inspect gloves for integrity

before use.

Body Protection

Lab Coat or Apron

A chemical-resistant lab coat
or apron is necessary to

prevent skin contact.[2][5]

Respiratory Protection

Respirator

In areas with potential for
vapor exposure, a NIOSH or
CEN-certified respirator should
be used.[3][5]

Operational Plan: Step-by-Step Handling

Procedures

All operations involving 2-Methoxyethoxymethyl chloride must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][5] An eyewash station and

safety shower must be readily accessible.[1][6]

Preparation:

« Obtain Special Instructions: Before use, ensure all safety precautions have been read and

understood.[1][3]

o Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

o Prepare Workspace: Ensure the chemical fume hood is operational and the work area is

clear of incompatible materials, such as strong oxidizing agents.[1]
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Handling:

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3][7]

Tool Selection: Use only non-sparking tools.[1][3]

Dispensing: Carefully dispense the required amount of 2-Methoxyethoxymethyl chloride,
avoiding the creation of mists or vapors.

Container Sealing: Keep the container tightly closed when not in use.[1][3]
Post-Handling:
» Decontamination: Thoroughly wash hands and any exposed skin after handling.[1]

o Storage: Store 2-Methoxyethoxymethyl chloride in a tightly closed container in a dry, cool,
and well-ventilated place, away from heat, sparks, and flame.[1] Recommended long-term
storage is at 2-8°C.[3]

Disposal Plan: Managing 2-Methoxyethoxymethyl
Chloride Waste

Proper disposal of 2-Methoxyethoxymethyl chloride and contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

» Designated Container: Collect all waste containing 2-Methoxyethoxymethyl chloride in a
designated, properly labeled, and sealed hazardous waste container.[2][6]

e Labeling: The container must be clearly marked as "Hazardous Waste" and include the
chemical name.[2]

Disposal Procedure:
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e Prohibited Disposal: Do not dispose of 2-Methoxyethoxymethyl chloride down the drain or
in the general laboratory trash.[2]

e Licensed Contractor: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal contractor.[2]

e Provide SDS: Furnish the waste disposal company with a copy of the Safety Data Sheet
(SDS).[2]

Empty Container Disposal:
o Triple Rinse: Triple rinse empty containers with a suitable solvent.[2]
» Rinsate Collection: Collect the rinsate as hazardous waste.[2]

o Container Disposal: Dispose of the empty container as non-hazardous waste only if
permitted by local regulations.[2]

Quantitative Data Summary

Property Value

CAS Number 3970-21-6[1]

Molecular Formula C4H9CIO2[1]

Molecular Weight 124.57 g/mol [1]

Flash Point 54 °C/129.2 °F[1]
Boiling Point 50 - 52 °C @ 13 mmHg[1]
Specific Gravity 1.090[1]

Experimental Protocol: Spill Neutralization and
Cleanup

In the event of a spill, immediate and appropriate action is necessary.

Materials:
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Inert absorbent material (e.g., vermiculite, sand).[2][5]

Suitable, labeled waste disposal container.[2]

Personal Protective Equipment (PPE) as specified above.[2]

Non-sparking tools.[2]

Procedure:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.[2] Remove all sources of ignition.[2]

» Contain the Spill: Prevent the further spread of the liquid. If it is safe to do so, stop the leak.

[2]
o Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material.[2]

o Collect Waste: Using non-sparking tools, collect the absorbed material and place it into a
suitable, labeled waste disposal container.[2]

o Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination
agent.[2]

Workflow for Safe Handling of 2-
Methoxyethoxymethyl Chloride
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Caption: Workflow for the safe handling and disposal of 2-Methoxyethoxymethyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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© 2025 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0105014&productDescription=2-METHOXYETHOXYMETHL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_2_2_Methoxyethoxy_ethyl_Chloride_A_Step_by_Step_Guide.pdf
https://aksci.com/sds/J70017_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL01050~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2017:49:47~~2-Methoxyethoxymethyl%20chloride~~
https://www.nbinno.com/article/other-organic-chemicals/chemical-safety-handling-best-practices-2-methoxyethyl-chloride-il
https://www.benchchem.com/pdf/Safe_handling_procedures_for_2_2_Methoxyethoxy_ethyl_chloride_in_the_lab.pdf
https://content.labscoop.com/products/ea3dfc62-73ae-4593-a7bf-bfeef98e7492/ApVOIM0680_US_EN.pdf
https://www.benchchem.com/product/b142252#personal-protective-equipment-for-handling-2-methoxyethoxymethyl-chloride
https://www.benchchem.com/product/b142252#personal-protective-equipment-for-handling-2-methoxyethoxymethyl-chloride
https://www.benchchem.com/product/b142252#personal-protective-equipment-for-handling-2-methoxyethoxymethyl-chloride
https://www.benchchem.com/product/b142252#personal-protective-equipment-for-handling-2-methoxyethoxymethyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

